(S)-2-(1,4-dimethyl-3,6-dioxopiperazin-2-yl)acetic acid

• IUPAC Name: 2-[(2S)-1,4-dimethyl-3,6-dioxopiperazin-2-yl]acetic acid
• InChI: InChI=1S/C8H12N2O4/c1-9-4-6(11)10(2)5(8(9)14)3-7(12)13/h5H,3-4H2,1-2H3,(H,12,13)/t5-/m0/s1
• InChI Key: OTDNFFDYJOILDO-YFKPBYRVSA-N
• Canonical SMILES: CN1CC(=O)N(C(C1=O)CC(=O)O)C
• Isomeric SMILES: CN1CC(=O)N([C@H](C1=O)CC(=O)O)C
• Molecular Formula: C8H12N2O4
• Molecular Weight: 200.19 g/mol

Description

(S)-2-(1,4-dimethyl-3,6-dioxopiperazin-2-yl)acetic acid, also known as S-2-DMPAA, is an organic compound that has been used in scientific research for a variety of purposes. It is a versatile molecule that can be used in a variety of ways, including as a substrate for enzymes, as a ligand for binding proteins, and as a building block for constructing other molecules.

Scientific Research Applications

(S)-2-(1,4-dimethyl-3,6-dioxopiperazin-2-yl)acetic acid has been used in scientific research for a variety of purposes. It is a versatile molecule that can be used to study the structure and function of proteins, as well as to study the effects of drugs on proteins. It has also been used to study the binding of proteins to other molecules, such as hormones and neurotransmitters.

Mechanism of Action

(S)-2-(1,4-dimethyl-3,6-dioxopiperazin-2-yl)acetic acid has been shown to interact with proteins in two ways. First, it can bind to proteins directly, forming a covalent bond between the two molecules. Second, it can bind to proteins indirectly, forming a non-covalent bond with other molecules that are already bound to the protein. This indirect binding can affect the protein’s structure and function.
Biochemical and Physiological Effects
(S)-2-(1,4-dimethyl-3,6-dioxopiperazin-2-yl)acetic acid has been shown to have a variety of biochemical and physiological effects. It can affect the activity of enzymes, the binding of proteins to other molecules, and the conformation of proteins. It has also been shown to affect the transport of ions across cell membranes, as well as the activity of ion channels.

Advantages and Limitations for Lab Experiments

(S)-2-(1,4-dimethyl-3,6-dioxopiperazin-2-yl)acetic acid is a versatile molecule that can be used in a variety of lab experiments. It has several advantages, including its low cost, its stability, and its ability to form covalent bonds with proteins. However, it also has several limitations, such as its low solubility in water and its tendency to form dimers.

Future Directions

There are several potential future directions for the use of (S)-2-(1,4-dimethyl-3,6-dioxopiperazin-2-yl)acetic acid in scientific research. One possible direction is to study the structure and function of proteins in more detail, as well as their interactions with other molecules. Another possible direction is to use (S)-2-(1,4-dimethyl-3,6-dioxopiperazin-2-yl)acetic acid to study the effects of drugs on proteins, as well as the binding of proteins to other molecules. Additionally, (S)-2-(1,4-dimethyl-3,6-dioxopiperazin-2-yl)acetic acid could be used to study the transport of ions across cell membranes and the activity of ion channels. Finally, (S)-2-(1,4-dimethyl-3,6-dioxopiperazin-2-yl)acetic acid could be used to construct novel molecules for use in drug discovery.